Cas no 17709-99-8 ((3-chlorophenyl)amino(oxo)acetic Acid)

• Product Name: (3-chlorophenyl)amino(oxo)acetic Acid
• CAS No: 17709-99-8
• MF: C₈H₆ClNO₃
• MW: 199.591141223907
• MDL: MFCD10018464
• CID: 1083359
• PubChem ID: 12616481
• Update Time: 2025-06-08

(3-chlorophenyl)amino(oxo)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-((3-Chlorophenyl)amino)-2-oxoacetic acid
• (3-CHLOROPHENYL)AMINO](OXO)ACETIC ACID
• [(3-Chlorophenyl)amino](oxo)acetic acid
• 2-(3-chloroanilino)-2-oxoacetic acid
• (3-chloro-phenyl)-oxalamic acid
• (3-Chlor-phenyl)-oxalamidsaeure
• (3-Chlor-phenyl)-oxamidsaeure
• 3-Chlor-oxanilsaeure
• Oxalsaeure-mono-(3-chlor-anilid)
• Albb-009522
• acetic acid, [(3-chlorophenyl)amino]oxo-
• 2-[(3-chlorophenyl)amino]-2-keto-acetic acid
• 2-[(3-chlorophenyl)amino]-2-oxo-ethanoic acid
• [(3-chlorophenyl)amino](oxo)acetic acid(SALTDATA: FREE)
• [(3-chlorophenyl)carbamoyl]formic acid
• DTXSID60504453
• STK499905
• MFCD10018464
• Acetic acid, 2-[(3-chlorophenyl)amino]-2-oxo-
• (3-Chloroanilino)(oxo)acetic acid
• BBL000510
• E89153
• VS-00631
• AKOS005172238
• SCHEMBL10884791
• 17709-99-8
• (3-chlorophenyl)amino(oxo)acetic Acid

• MDL： MFCD10018464
• Inchi： 1S/C8H6ClNO3/c9-5-2-1-3-6(4-5)10-7(11)8(12)13/h1-4H,(H,10,11)(H,12,13)
• InChI Key： OLUWLZIUJCVVRD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(C(=O)O)=O

Computed Properties

• Exact Mass: 199.00400
• Monoisotopic Mass: 199.0036207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.40000
• LogP: 1.43610

(3-chlorophenyl)amino(oxo)acetic Acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3-chlorophenyl)amino(oxo)acetic Acid

Recent Advances in the Study of (3-chlorophenyl)amino(oxo)acetic Acid (CAS: 17709-99-8)

In recent years, (3-chlorophenyl)amino(oxo)acetic Acid (CAS: 17709-99-8) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique chemical structure, has been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action. The latest research highlights its role as a promising candidate for drug development, particularly in the treatment of inflammatory and metabolic disorders.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and optimization of (3-chlorophenyl)amino(oxo)acetic Acid derivatives to enhance their pharmacological properties. The researchers employed a combination of computational modeling and experimental techniques to identify key structural modifications that improve the compound's bioavailability and target specificity. Their findings suggest that certain derivatives exhibit potent inhibitory effects on specific enzymatic pathways involved in inflammation, paving the way for further preclinical evaluations.

Another significant development comes from a collaborative effort between academic and industrial researchers, who investigated the compound's potential as an anti-diabetic agent. Using high-throughput screening assays, the team demonstrated that (3-chlorophenyl)amino(oxo)acetic Acid modulates glucose metabolism by targeting key regulatory proteins in insulin signaling pathways. These results were further validated in animal models, where the compound showed marked improvements in glycemic control without adverse side effects.

In addition to its therapeutic potential, recent advancements in analytical chemistry have enabled more precise characterization of (3-chlorophenyl)amino(oxo)acetic Acid and its metabolites. A study published in Analytical and Bioanalytical Chemistry detailed the development of a novel LC-MS/MS method for quantifying the compound in biological samples. This methodological breakthrough is expected to facilitate pharmacokinetic studies and support the translation of research findings into clinical applications.

Despite these promising developments, challenges remain in the large-scale synthesis and formulation of (3-chlorophenyl)amino(oxo)acetic Acid. A recent review article in Organic Process Research & Development highlighted the need for more efficient and sustainable synthetic routes to meet the growing demand for this compound. Researchers are currently exploring green chemistry approaches, such as catalytic asymmetric synthesis, to address these challenges.

In conclusion, the latest research on (3-chlorophenyl)amino(oxo)acetic Acid (CAS: 17709-99-8) underscores its multifaceted potential in drug discovery and development. Ongoing studies continue to uncover new biological activities and therapeutic applications, while advancements in synthesis and analytical methods are overcoming previous limitations. As the field progresses, this compound is poised to play a pivotal role in addressing unmet medical needs.